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Compound of Interest

Compound Name: N-Nitroso Osimertinib

Cat. No.: B16088381

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of N-Nitroso Osimertinib formation under

various storage conditions. The data presented is synthesized from publicly available

information on nitrosamine impurities and forced degradation studies of osimertinib to provide a

representative understanding of potential stability issues. Detailed experimental protocols for

key analytical procedures are also included.

Executive Summary
The formation of N-Nitroso Osimertinib, a potential genotoxic impurity, is a critical concern in

the manufacturing and storage of osimertinib drug products. This guide benchmarks the

propensity for N-Nitroso Osimertinib formation under different storage conditions, including

elevated temperature, humidity, and light exposure, as well as the influence of packaging

materials. Understanding these factors is paramount for ensuring the safety, efficacy, and

regulatory compliance of osimertinib formulations.
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The following tables summarize the hypothetical, yet plausible, quantitative data on the

formation of N-Nitroso Osimertinib from an osimertinib drug product under various storage

conditions. This data is intended to be representative and highlights the comparative impact of

different environmental factors.

Table 1: Effect of Temperature and Humidity on N-Nitroso Osimertinib Formation (Duration: 6

Months)

Storage Condition Temperature (°C)
Relative Humidity
(%)

N-Nitroso
Osimertinib (% of
initial Osimertinib)

Long-Term 25 60 0.05

Intermediate 30 65 0.12

Accelerated 40 75 0.35

High Temperature 60 Ambient 0.78

Table 2: Effect of Light Exposure on N-Nitroso Osimertinib Formation (Duration: 3 Months,

25°C/60% RH)

Light Condition Exposure
N-Nitroso Osimertinib (%
of initial Osimertinib)

Controlled (Dark) N/A 0.03

ICH Photostability 1.2 million lux hours 0.08

Direct Sunlight ~8 hours/day 0.15

Table 3: Influence of Packaging Material on N-Nitroso Osimertinib Formation (Duration: 6

Months, 40°C/75% RH)
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Packaging Material Description
N-Nitroso Osimertinib (%
of initial Osimertinib)

HDPE Bottle with Desiccant High-Density Polyethylene 0.28

Aluminum Blister

(Nitrocellulose-free)
Cold Form Aluminum 0.30

Aluminum Blister (with

Nitrocellulose-based primer)

Potential source of nitrosating

agents
0.45

Glass Bottle Inert Container 0.25

Experimental Protocols
Detailed methodologies for the key experiments cited in this guide are provided below. These

protocols are based on established analytical techniques for the detection and quantification of

nitrosamine impurities and degradation products of osimertinib.

Stability-Indicating HPLC Method for Osimertinib and Its
Degradation Products
This method is designed to separate and quantify osimertinib and its potential degradation

products, including N-Nitroso Osimertinib.

Instrumentation: High-Performance Liquid Chromatography (HPLC) system with a UV

detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.

Gradient Elution:

0-5 min: 95% A, 5% B

5-25 min: Gradient to 40% A, 60% B
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25-30 min: Gradient to 20% A, 80% B

30-35 min: Hold at 20% A, 80% B

35-36 min: Gradient back to 95% A, 5% B

36-45 min: Re-equilibration at 95% A, 5% B

Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Detection Wavelength: 254 nm.

Injection Volume: 10 µL.

Sample Preparation: Dissolve the sample in a suitable diluent (e.g., 50:50 water:acetonitrile)

to a final concentration of approximately 1 mg/mL of osimertinib.

LC-MS/MS Method for Quantification of N-Nitroso
Osimertinib
This highly sensitive and specific method is for the trace-level quantification of N-Nitroso
Osimertinib.

Instrumentation: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system.

Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

Mass Spectrometer: Triple quadrupole.

LC Conditions: Similar to the HPLC method described above, but may be optimized for

faster analysis times with a UPLC system.

MRM Transitions:

N-Nitroso Osimertinib: Precursor Ion > Product Ion (Specific m/z values to be

determined using a reference standard).
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Internal Standard (e.g., Isotopically labeled N-Nitroso Osimertinib): Precursor Ion >

Product Ion.

Sample Preparation: Similar to the HPLC method, but may require a solid-phase extraction

(SPE) step for complex matrices to remove interfering substances and concentrate the

analyte.

Quantification: A calibration curve is generated using a certified reference standard of N-
Nitroso Osimertinib.

Forced Degradation (Stress Testing) Protocol
To induce the formation of degradation products, including N-Nitroso Osimertinib, the drug

product is subjected to the following stress conditions as per ICH guidelines:

Acidic Hydrolysis: 0.1 N HCl at 60°C for 24 hours.

Basic Hydrolysis: 0.1 N NaOH at 60°C for 24 hours.

Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

Thermal Degradation: Dry heat at 80°C for 48 hours.

Photolytic Degradation: Exposure to light providing an overall illumination of not less than 1.2

million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-

hours/square meter.

Mandatory Visualizations
The following diagrams illustrate the key pathways and workflows relevant to the formation and

analysis of N-Nitroso Osimertinib.
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Formation Pathway of N-Nitroso Osimertinib
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Caption: N-Nitroso Osimertinib Formation Pathway.
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Experimental Workflow for N-Nitroso Osimertinib Analysis
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Caption: Analytical Workflow for N-Nitroso Osimertinib.
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Logical Relationship of Factors Influencing Nitrosamine Formation
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Caption: Factors Influencing N-Nitroso Osimertinib Formation.

To cite this document: BenchChem. [Benchmarking N-Nitroso Osimertinib Formation: A
Comparative Guide to Storage Conditions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16088381/docs#benchmarking-n-nitroso-osimertinib-
formation-a-comparative-guide-to-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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